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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B106362

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-bromocrotonate is a valuable synthetic intermediate in organic chemistry,
particularly in the synthesis of pharmaceutical compounds, including irreversible inhibitors of
EGFR and HER-2 tyrosine kinases for potential antitumor applications. However, its utility is
matched by its significant hazardous properties, necessitating stringent safety protocols and
handling procedures. This technical guide provides an in-depth overview of the safety and
handling of methyl 4-bromocrotonate to ensure the well-being of laboratory personnel and
the integrity of research.

Chemical and Physical Properties

Methyl 4-bromocrotonate is a combustible, corrosive liquid that is a lachrymator, meaning it
can cause tearing.[1][2] It is recognized as a hazardous substance and requires careful
handling in a controlled laboratory environment.
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Property Value Reference
Chemical Formula CsH7BrO:z [3]
Molecular Weight 179.01 g/mol [3]
Clear to yellow or colorless to
Appearance T [4115]
brown liquid
Boiling Point 83-85°C/181.4-185°F [4]
Flash Point 91 °C/195.8 °F [4]
Density 1.522 g/mL at 25 °C [6]
Soluble in organic solvents
Solubility such as dichloromethane, [7]
chloroform, and ethanol.
Stable under recommended
- storage conditions. May
Stability [718]
decompose when exposed to
light or heat.
Methyl 4-bromo-2-butenoate,
4-Bromo-2-butenoic acid
Synonyms [2][9]

methyl ester, Methyl gamma-

bromocrotonate

Hazard Identification and Classification

Methyl 4-bromocrotonate is classified as a hazardous chemical. The primary hazards are its

corrosive nature, causing severe skin burns and eye damage, and its potential to cause

respiratory irritation.[8] It is also harmful if swallowed or in contact with the skin and is a

combustible liquid.[2]

GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage[5]

o H318: Causes serious eye damage[3]
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o H335: May cause respiratory irritation[3]
e H227: Combustible liquid[5]

Signal Word: Danger[4]

Toxicity Data

While the toxicological properties of methyl 4-bromocrotonate have not been fully
investigated, Acute Toxicity Estimates (ATE) are available.[8] It is important to note that no
specific occupational exposure limits (PEL, TLV) have been established for this compound.

Exposure Route Acute Toxicity Estimate (ATE)
Oral 300 - 2000 mg/kg (Category 4)
Dermal 1000 - 2000 mg/kg (Category 4)
Inhalation (Vapor) 10 - 20 mg/l (Category 4)

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
methyl 4-bromocrotonate.

Handling:
e Work in a well-ventilated area, preferably under a chemical fume hood.[4]
e Avoid all personal contact, including inhalation of vapors or mists.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]
e Do not eat, drink, or smoke when using this product.[4]

e Wash hands thoroughly after handling.[4]
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Storage:

» Store in a cool, dry, and well-ventilated area.[3]

o Keep containers tightly closed.[3]

» Refrigerated storage (2-8°C) is recommended to maintain product quality.[4][6]

» Store away from incompatible materials such as acids, bases, reducing agents, and strong

oxidizing agents.[8]

e Use polyethylene or polypropylene containers for storage.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with methyl 4-bromocrotonate.

PPE

Specification

Eye/Face Protection

Safety goggles or a face shield (European
standard - EN 166).

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Inspect gloves before use.

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes.
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving methyl 4-

bromocrotonate.

First Aid Measures:
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o Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[8]

» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove and
wash contaminated clothing before reuse. Seek immediate medical attention.[8]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use CO3, dry chemical, dry sand, or alcohol-resistant foam.[8]
Water mist may be used to cool closed containers.[8]

o Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
carbon monoxide, carbon dioxide, and hydrogen bromide.[8] Containers may explode when
heated.[8]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Spill Response:

e Minor Spills:

o Ensure adequate ventilation.

[¢]

Wear appropriate PPE.

[e]

Absorb the spill with inert material (e.g., sand, vermiculite).

(¢]

Collect the absorbed material into a suitable, closed container for disposal.

[¢]

Clean the spill area with soap and water.
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e Major Spills:

(¢]

Evacuate personnel to a safe area.

[¢]

Keep people away from and upwind of the spill.

[¢]

Remove all sources of ignition.

[e]

Prevent the spill from entering drains or waterways.

Contact emergency services and the appropriate environmental health and safety office.

o

Disposal Considerations

Dispose of methyl 4-bromocrotonate and contaminated materials in accordance with local,
state, and federal regulations. This combustible material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[3] Do not empty into drains.[8]

Visual Guides

To further aid in the safe handling of methyl 4-bromocrotonate, the following diagrams
illustrate key safety workflows and the chemical's structure.
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Caption: General workflow for safely handling methyl 4-bromocrotonate.
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Caption: Decision-making flowchart for responding to a methyl 4-bromocrotonate spill.

Caption: Chemical structure of methyl 4-bromocrotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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